Cas no 749896-89-7 (N-(2-chloro-4,6-dimethylphenyl)-3-oxo-3-phenylpropanamide)

• Product Name: N-(2-chloro-4,6-dimethylphenyl)-3-oxo-3-phenylpropanamide
• CAS No: 749896-89-7
• MF: C₁₇H₁₆ClNO₂
• MW: 301.767443656921
• CID: 3107117
• PubChem ID: 3510474
• Update Time: 2025-05-19

N-(2-chloro-4,6-dimethylphenyl)-3-oxo-3-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chloro-4,6-dimethylphenyl)-3-oxo-3-phenylpropanamide
• 749896-89-7
• SMR000588641
• CS-0221693
• MLS001174484
• G36168
• CHEMBL1511433
• EN300-09807
• Z55668824
• HMS2853L20
• DTXSID501323836
• AKOS034446376

• Inchi： 1S/C17H16ClNO2/c1-11-8-12(2)17(14(18)9-11)19-16(21)10-15(20)13-6-4-3-5-7-13/h3-9H,10H2,1-2H3,(H,19,21)
• InChI Key： COOIFIYJPGQGRS-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=CC(C)=C1NC(CC(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 301.0869564Da
• Monoisotopic Mass: 301.0869564Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 46.2Ų

Additional information on N-(2-chloro-4,6-dimethylphenyl)-3-oxo-3-phenylpropanamide

N-(2-Chloro-4,6-dimethylphenyl)-3-oxo-3-phenylpropanamide (CAS No. 749896-89-7): A Comprehensive Overview

N-(2-Chloro-4,6-dimethylphenyl)-3-oxo-3-phenylpropanamide (CAS No. 749896-89-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 749896-89-7, is characterized by its unique structural features and potential biological activities. The molecule consists of a 2-chloro-4,6-dimethylphenyl group and a 3-oxo-3-phenylpropanamide moiety, which contribute to its distinct chemical properties and biological interactions.

The synthesis of N-(2-Chloro-4,6-dimethylphenyl)-3-oxo-3-phenylpropanamide typically involves a series of well-defined chemical reactions, including the formation of the amide bond and the introduction of the chloro and methyl substituents. Recent advancements in synthetic methodologies have led to more efficient and scalable processes for the production of this compound, making it increasingly accessible for research and development purposes.

In terms of its biological activity, N-(2-Chloro-4,6-dimethylphenyl)-3-oxo-3-phenylpropanamide has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are implicated in various inflammatory diseases. This makes it a promising candidate for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, N-(2-Chloro-4,6-dimethylphenyl)-3-oxo-3-phenylpropanamide has demonstrated antiproliferative effects in cancer cell lines. Research has indicated that it can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. These findings suggest that this compound may have potential as an anticancer agent, particularly in combination with other therapeutic modalities.

The pharmacokinetic properties of N-(2-Chloro-4,6-dimethylphenyl)-3-oxo-3-phenylpropanamide have also been investigated to assess its suitability for clinical use. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for drug development. Furthermore, preliminary toxicity studies have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In the context of drug discovery and development, N-(2-Chloro-4,6-dimethylphenyl)-3-oxo-3-phenylpropanamide represents a valuable lead compound for further optimization. Ongoing research is focused on enhancing its potency and selectivity through structural modifications and rational drug design approaches. These efforts aim to develop more effective and safer therapeutic agents based on this scaffold.

Recent advances in computational chemistry have also contributed to our understanding of the molecular mechanisms underlying the biological activities of N-(2-Chloro-4,6-dimethylphenyl)-3-oxo-3-phenylpropanamide. Molecular docking studies have provided insights into the binding interactions between this compound and its target proteins, which can guide the design of more potent analogs.

In conclusion, N-(2-Chloro-4,6-dimethylphenyl)-3-oxo-3-phenylpropanamide (CAS No. 749896-89-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research in this area continues to advance, it is likely that new applications and insights will emerge, further highlighting the importance of this compound in the field.